Cas no 61773-39-5 (7-methyl-2,5-dioxopyrano[3,2-c]pyran-4-carboxylic Acid)

7-methyl-2,5-dioxopyrano[3,2-c]pyran-4-carboxylic Acid structure
61773-39-5 structure
Product Name:7-methyl-2,5-dioxopyrano[3,2-c]pyran-4-carboxylic Acid
CAS No:61773-39-5
MF:C10H6O6
MW:222.15104341507
CID:955084
PubChem ID:325409
Update Time:2025-04-19

7-methyl-2,5-dioxopyrano[3,2-c]pyran-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-2,5-dioxopyrano[3,2-c]pyran-4-carboxylic Acid
    • AC1L6W6P
    • NSC294143
    • NSC-294143
    • DTXSID40315347
    • 61773-39-5
    • 7-Methyl-2,5-dioxo-2H,5H-pyrano[4,3-b]pyran-4-carboxylic acid
    • Inchi: 1S/C10H6O6/c1-4-2-6-8(10(14)15-4)5(9(12)13)3-7(11)16-6/h2-3H,1H3,(H,12,13)
    • InChI Key: XYTUCQOGDSBXBF-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C(=O)O)C2C(=O)OC(C)=CC1=2)=O

Computed Properties

  • Exact Mass: 222.01638
  • Monoisotopic Mass: 222.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.61
  • Boiling Point: 391.6°C at 760 mmHg
  • Flash Point: 160.3°C
  • Refractive Index: 1.623
  • PSA: 89.9
  • LogP: 0.75280
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